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Compound of Interest

Compound Name: Latanoprost-d4

Cat. No.: B1155396

Get Quote

Strategic Context: The Dual-Risk Profile
Handling Latanoprost-d4 (the deuterated internal standard of Latanoprost) presents a unique

dual-risk scenario in the laboratory.

Biological Potency: As a Prostaglandin F2

analogue, the parent molecule has an Occupational Exposure Limit (OEL) of 0.7 µg/m³ [1, 4].
It is a potent pharmacologically active compound with reproductive toxicity risks.

Analytical Integrity: Latanoprost-d4 is a high-value isotopic standard used for LC-MS/MS

quantification. Contamination from the researcher (keratin, oils) or cross-contamination with

the non-deuterated parent compound compromises the internal standard's validity.

Core Directive: Treat Latanoprost-d4 with the same high-potency containment protocols as

the parent API. Isotopic labeling does not mitigate biological activity.

Hazard Landscape & Risk Assessment
Before selecting PPE, you must understand the "Invisible Threat." Prostaglandins are lipophilic

and can be absorbed through the skin, often without immediate irritation, leading to systemic
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effects.

Hazard Category Classification Critical Risk

Potency (OEL) High Potency (Band 4/5)

0.7 µg/m³ (8-hr TWA).

Inhalation of invisible

dust/aerosols is the primary

vector.

Reproductive Toxicity Repr. 2 (H361)
Suspected of damaging fertility

or the unborn child.[1][2][3]

Systemic Effect Smooth Muscle Agonist

Can induce

bronchoconstriction

(respiratory) or uterine

contraction.

Physical State Viscous Oil or Solution

Often supplied in Methyl

Acetate. Solvent flammability

(H225) adds a fire risk layer.

Engineering Controls: The Primary Barrier
PPE is the last line of defense, not the first. Do not handle Latanoprost-d4 on an open bench.

Primary Containment: Class II Biosafety Cabinet (BSC) or a Vented Balance Enclosure

(VBE) certified for nanogram-level containment.

Static Control: Use an ionizing bar or anti-static gun inside the enclosure. Prostaglandins are

often sticky oils or electrostatic powders; static can cause the material to "jump," leading to

loss of the expensive standard and potential exposure.

PPE Selection Matrix
This matrix dictates the required gear based on the energy imparted to the substance.
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Task
Respiratory
Protection

Dermal
Protection
(Hands)

Body
Protection

Eye/Face
Protection

Level 1:

Storage/Transpo

rt(Vial sealed,

secondary

containment)

Not Required
Single Nitrile

Gloves (4 mil)

Standard Lab

Coat

(Cotton/Poly)

Safety Glasses

w/ Side Shields

Level 2:

Solubilization/Pip

etting(Open vial,

liquid handling in

BSC)

N-95 (if outside

BSC) or None (if

strictly inside

BSC)

Double

GlovingInner:

Nitrile (4

mil)Outer: Long-

cuff Nitrile (6 mil)

Disposable

Gown(Tyvek® or

Poly-coated) with

closed front and

elastic cuffs.

Safety Goggles

(Indirect Vent)

Level 3: Powder

Weighing/Spill

Cleanup(High

energy, aerosol

risk)

PAPR (Powered

Air Purifying

Respirator) or N-

100

Double Gloving +

Sleeve

CoversTape

outer glove to

sleeve.

Full

Coverall(Tyvek®

400/800)+ Shoe

Covers

Face Shield +

Goggles

Operational Protocol: The "Clean-Trace" Workflow
This protocol ensures safety and prevents isotopic cross-contamination.

Phase A: Donning (Pre-Entry)
Remove personal jewelry and electronics.

Inspect the BSC/Enclosure. Ensure flow alarm is silent and sash is at the correct height.

Don PPE in order: Shoe covers

Gown/Coverall

Mask/Respirator

Goggles
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Inner Gloves

Outer Gloves.

The "Bridge" Technique: Ensure the outer glove cuff covers the gown wrist. If handling

powder, seal this junction with chemically resistant tape (e.g., ChemTape).

Phase B: Manipulation (The Critical Zone)
Staging: Place all solvents, pipettes, and waste bags inside the BSC before opening the

Latanoprost-d4 vial.

Opening: If the standard is in a glass ampoule, use a plastic ampoule snapper to prevent

micro-lacerations (which create a direct route for chemical entry).

Solubilization: Add solvent slowly down the side of the vial to minimize aerosolization.

Drip Prevention: When withdrawing the needle/pipette, touch the tip to the inner wall of the

vial. Never pass a filled pipette over a clean surface; use a drip tray.

Phase C: Doffing & Disposal (Exit Strategy)
Primary Waste: Place empty vials and tips into a sealed bag inside the hood.

Outer Glove Removal: Remove outer gloves inside the hood using the "beak" method (pinch

and pull) to avoid snapping. Dispose of them as hazardous waste.

Transport: Wipe down the secondary container holding the prepared solution with a

compatible solvent (e.g., Ethanol) before removing it from the BSC.

Wash: Immediately wash hands with soap and water for 60 seconds after leaving the lab.

Visualization: Exposure Prevention Logic
The following diagram illustrates the decision-making workflow for handling high-potency

standards like Latanoprost-d4.
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Start: Latanoprost-d4 Handling

Risk Assessment
(OEL: 0.7 µg/m³)

Physical State?

Liquid/Solution
(Methyl Acetate)

Vial

Solid/Powder
(Pure Standard)

Neat

Controls: BSC Class II
+ Double Gloves

Controls: Vented Balance Enclosure
+ Static Control + Sleeve Covers

Perform Manipulation
(Weighing/Dilution)

Disposal:
Incineration (High Temp)

Solid Waste

Click to download full resolution via product page

Caption: Decision logic for engineering controls and PPE based on the physical state of the

Latanoprost-d4 standard.

Waste Disposal & Emergency Response
Disposal of Deuterated Standards
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Because Latanoprost is an API, it cannot be disposed of in standard chemical waste streams if

those streams are not destined for high-temperature incineration.

Solids/Vials: Segregate into "High Potency/Cytotoxic" waste bins (usually yellow or purple,

depending on region).

Liquids: Collect in a dedicated flammable solvent waste container labeled "Contains

Prostaglandins."

Destruction: Must be incinerated at temperatures >1000°C to ensure complete thermal

decomposition of the steroid-like backbone.

Accidental Exposure (Spill/Skin Contact)
Skin: Immediately wash with soap and copious amounts of water.[4] Do not use alcohol or

solvents on the skin, as this enhances absorption of lipophilic prostaglandins [1].

Eyes: Flush for 15 minutes.

Reporting: Report immediately. Reproductive toxins require specific medical surveillance

documentation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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